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Compound of Interest

Compound Name: Boc-D-3-Pal-OH

Cat. No.: B558722

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Boc-D-3-Pal-OH. It includes detailed
personal protective equipment (PPE) recommendations, operational procedures for handling
and disposal, and first aid measures.

Chemical and Physical Properties

A summary of the key quantitative data for Boc-D-3-Pal-OH is presented below for easy
reference.

Property Value

CAS Number 98266-33-2[1]
Molecular Formula C13H18N204[1]
Molecular Weight 266.29 g/mol [1]
Appearance Solid powder

Store at -80°C for long-term (up to 6 months) or

Storage
-20°C for short-term (up to 1 month)[2]

Hazard Identification and Personal Protective
Equipment (PPE)
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According to the Safety Data Sheet (SDS), Boc-D-3-Pal-OH is not classified as a hazardous
substance or mixture.[1] However, as a matter of good laboratory practice, appropriate PPE
should always be worn when handling any chemical. The following table outlines the
recommended PPE.

Recommended for

PPE Category Minimum Requirement
Enhanced Safety
Double-gloving with nitrile
Hand Protection Disposable nitrile gloves[3] gloves for extended
handling[3]
Chemical splash goggles or a
Safety glasses with side- face shield when handling bulk

Eye and Face Protection ) » ]
shields[3] quantities or creating

solutions[3][4]

Body Protection Standard laboratory coat[3]

An N95 dust mask is

Not required under normal o
) ) ) N ) recommended when weighing
Respiratory Protection handling conditions in a well- ]
_ or transferring the powder to
ventilated area.

minimize inhalation.[5]

Foot Protection Closed-toe shoes[4]

Operational Plan: Handling and Experimental
Protocol

The following procedural steps provide guidance for the safe handling of Boc-D-3-Pal-OH from
receipt to use in a typical experimental workflow, such as a peptide synthesis reaction.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area. For
long-term storage, a temperature of -80°C is recommended.[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b558722?utm_src=pdf-body
https://www.abmole.com/literature/boc-d-3-pal-oh-msds.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/product/b558722?utm_src=pdf-body
https://www.medchemexpress.com/boc-d-3-pal-oh.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

2. Preparation for Use:

» Before opening the container, allow it to equilibrate to room temperature to prevent
condensation.

e Don all required PPE as outlined in the table above.

o Conduct all weighing and solution preparation in a chemical fume hood or a designated
powder handling enclosure to minimize inhalation of the powder.

3. Experimental Use (Example: Boc Deprotection):

o The tert-butoxycarbonyl (Boc) protecting group is acid-labile and can be removed under
acidic conditions.[6]

» A common method for Boc deprotection involves the use of strong acids like trifluoroacetic
acid (TFA) or hydrogen chloride (HCI) in a suitable solvent such as dichloromethane (DCM)
or dioxane.[7][8]

e Protocol:

[e]

Dissolve the Boc-D-3-Pal-OH in an appropriate solvent (e.g., DCM).

[e]

Add the acidic reagent (e.g., a solution of TFA in DCM) to the reaction mixture.

Stir the reaction at room temperature until the deprotection is complete, monitoring by a

o

suitable analytical technique (e.g., TLC or LC-MS).

o

Upon completion, the acid is typically removed by evaporation or neutralization.

First Aid Measures

In the event of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation - . .
difficult, provide respiratory support.[1]
Immediately wash the affected area with plenty
Skin Contact of soap and water. Remove contaminated
clothing.[1]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Seek medical attention.[1]
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek medical attention.[1]

Disposal Plan

» Unused Material: Dispose of the chemical in accordance with local, state, and federal
regulations. It should be treated as chemical waste.

o Contaminated Materials: Any materials that have come into contact with Boc-D-3-Pal-OH,
such as gloves, weighing paper, and pipette tips, should be disposed of as chemical waste.

» Empty Containers: Rinse empty containers thoroughly with a suitable solvent and dispose of
them according to institutional guidelines.

Workflow for Safe Handling of Boc-D-3-Pal-OH
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Safe Handling Workflow for Boc-D-3-Pal-OH
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Caption: A flowchart outlining the key steps for the safe handling of Boc-D-3-Pal-OH in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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